Cas no 1002535-09-2 (1-(2,6-dichlorophenoxy)methyl-1H-pyrazole-3-carbohydrazide)

• Product Name: 1-(2,6-dichlorophenoxy)methyl-1H-pyrazole-3-carbohydrazide
• CAS No: 1002535-09-2
• MF: C₁₁H₁₀Cl₂N₄O₂
• MW: 301.128699779511
• MDL: MFCD04967945
• CID: 3058419
• PubChem ID: 7174116
• Update Time: 2025-04-21

1-(2,6-dichlorophenoxy)methyl-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-((2,6-Dichlorophenoxy)methyl)-1H-pyrazole-3-carbohydrazide
• 1-(2,6-dichlorophenoxy)methyl-1H-pyrazole-3-carbohydrazide
• 1-[(2,6-dichlorophenoxy)methyl]pyrazole-3-carbohydrazide
• EN300-229155
• 1002535-09-2
• BBL038508
• AKOS000306447
• 1-[(2,6-dichlorophenoxy)methyl]-1H-pyrazole-3-carbohydrazide
• CQB53509
• 1-(2,6-DICHLOROPHENOXYMETHYL)PYRAZOLE-3-CARBOHYDRAZIDE
• STK312172
• 1-(2,6-dichloro-phenoxymethyl)-1 h-pyrazole-3-carboxylic acid hydrazide
• 1-(2,6-Dichloro-phenoxymethyl)-1H-pyrazole-3-carboxylic acid hydrazide
• CS-0268631

• MDL： MFCD04967945
• Inchi： 1S/C11H10Cl2N4O2/c12-7-2-1-3-8(13)10(7)19-6-17-5-4-9(16-17)11(18)15-14/h1-5H,6,14H2,(H,15,18)
• InChI Key： QRWFPNAMRARUMV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1OCN1C=CC(C(NN)=O)=N1)Cl

Computed Properties

• Exact Mass: 300.0180810Da
• Monoisotopic Mass: 300.0180810Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 82.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes